Cas no 76971-22-7 (Komarovidine)
Komarovidine structure
Product Name:Komarovidine
CAS No:76971-22-7
MF:C20H15N3
MW:297.353204011917
CID:2003412
PubChem ID:40556985
Update Time:2025-04-21
Komarovidine Chemical and Physical Properties
Names and Identifiers
-
- Komarovidine
- 1-quinolin-8-yl-4,9-dihydro-3H-pyrido[3,4-b]indole
- 1-(Quinolin-8-yl)-4,9-dihydro-3H-pyrido[3,4-b]indole
- DTXSID80654500
- 1-(Quinolin-8-yl)-4,9-dihydro-3H-beta-carboline
- 76971-22-7
-
- Inchi: 1S/C20H15N3/c1-2-9-17-14(7-1)15-10-12-22-19(20(15)23-17)16-8-3-5-13-6-4-11-21-18(13)16/h1-9,11,23H,10,12H2
- InChI Key: BGJQSTOJEPGFPD-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C2CCN=C(C3=CC=CC4=CC=CN=C34)C1=2
Computed Properties
- Exact Mass: 297.126597491g/mol
- Monoisotopic Mass: 297.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 41Ų
Komarovidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-203091-1 mg |
Komarovidine, |
76971-22-7 | 1mg |
¥1,504.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-203091A-5 mg |
Komarovidine, |
76971-22-7 | 5mg |
¥3,008.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-203091-1mg |
Komarovidine, |
76971-22-7 | 1mg |
¥1504.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-203091A-5mg |
Komarovidine, |
76971-22-7 | 5mg |
¥3008.00 | 2023-09-05 |
Komarovidine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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